molecular formula C17H13NO5S B8343642 Methyl oxo(1-(phenylsulfonyl)-1H-indol-2-yl)acetate

Methyl oxo(1-(phenylsulfonyl)-1H-indol-2-yl)acetate

Cat. No.: B8343642
M. Wt: 343.4 g/mol
InChI Key: FMXYYPVQVMPNGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl oxo(1-(phenylsulfonyl)-1H-indol-2-yl)acetate is a useful research compound. Its molecular formula is C17H13NO5S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C17H13NO5S

Molecular Weight

343.4 g/mol

IUPAC Name

methyl 2-[1-(benzenesulfonyl)indol-2-yl]-2-oxoacetate

InChI

InChI=1S/C17H13NO5S/c1-23-17(20)16(19)15-11-12-7-5-6-10-14(12)18(15)24(21,22)13-8-3-2-4-9-13/h2-11H,1H3

InChI Key

FMXYYPVQVMPNGI-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(=O)C1=CC2=CC=CC=C2N1S(=O)(=O)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

To a solution of N-phenylsulfonyl indole (5.14 g, 20 mmol) in dry THF (100 ml) under argon, and cooled to -65° C., was added t-butyl lithium (13 ml, 22 mmol, 1.7 M in pentane). The solution was allowed to warm to 0° C. and stirred for 1 hr. The above solution was added via canula to a stirred solution of dimethyloxalate (9.5 g, 80 mmol) in THF (250 ml) at 0° C. After 4 hrs at 0° C. the mixture was quenched with saturated aqueous NH4CI and extracted with ethyl acetate (3×100 ml). The dried (MgSO4) extract was evaporated in vacuo, and the residue purified by chromatography over silica gel eluting with hexane/ethyl acetate (b 10:1) to give the α-keto ester 12 (2.3 g, 34%). M.p. 111-112° C. (from ethyl acetate). IR (CHCl3) 3680, 3619, 3415, 3019, 1743, 1692, 1600, 1537 and 1372 cm-1. λmax (ε) (MeOH) 208 (23930), 265 (4460), 275 (4170), 312 (10040) nm. 1H NMR (CDCl3) δ8.06 (1H, d, J=8.5 Hz), 7.78 (2H, d, J=7.5 Hz), 7.58 (1H,d, J=8 Hz), 7.51-7.37 (5H, m), 7.29 (1H, t, J=7.6 Hz), 3.99 (3H, s). 13C NMR (CDCl3) δ177.2, 161.3, 138.5, 136.7, 135.8, 134.1, 129.0, 128.7, 128.5, 127.0, 124.8, 123.4, 122.2, 115.3, 53.3. Anal. calcd for C17H13NO5S C, 59.47; H, 3.82; N, 4.08. Found C, 59.42; H3.84; N, 3.99%.
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5.14 g
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250 mL
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Yield
34%

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